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Compound of Interest

Compound Name: 10-Undecenal

Cat. No.: B094395

This technical guide provides a comprehensive overview of the solubility of 10-undecenal in
various organic solvents and water. The information is intended for researchers, scientists, and
professionals in drug development and other relevant fields. This document summarizes
available quantitative and qualitative solubility data, outlines detailed experimental protocols for
solubility determination, and provides a visual representation of the experimental workflow.

Introduction to 10-Undecenal

10-Undecenal (CAS No. 112-45-8), also known as undecylenic aldehyde, is an unsaturated
aldehyde with the chemical formula C11H200.[1] It is a colorless to pale yellow liquid at room
temperature and is characterized by a strong, waxy, rosy-citrusy odor.[1][2] This compound is a
valuable ingredient in the fragrance and flavor industries and serves as an intermediate in
organic synthesis.[3] Understanding its solubility is critical for its application in various
formulations and chemical reactions. The molecule's structure, featuring a long hydrophobic
carbon chain and a polar aldehyde group, dictates its solubility behavior.[1]

Solubility Data

The solubility of 10-undecenal is largely governed by its molecular structure. The long eleven-
carbon chain imparts a significant hydrophobic character, leading to poor solubility in polar
solvents like water.[1] Conversely, it is readily miscible with many common organic solvents.[3]

Quantitative Solubility Data
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Quantitative data on the solubility of 10-undecenal is limited. The following table summarizes
the available experimental and predicted data.

Solvent Temperature Solubility Data Type Source
Water 20 °C 30 mg/L Experimental PubChem[4]
Water Not Specified 0.0023 g/L Predicted FooDBJ5]

Qualitative Solubility Data

Qualitative assessments consistently show that 10-undecenal has high solubility in a range of
organic solvents while being poorly soluble in water.

Solvent

Solubility Description

Source(s)

Organic Solvents

Ethanol Soluble / Miscible [1][3]
Ether Soluble / Miscible [11[3]
Chloroform Soluble / Sparingly Soluble [1][6]
Acetone Miscible [3]
Dipropylene Glycol Soluble [2]
Fixed Oils Soluble [2][4]
Paraffin Oil Soluble [2]
Propylene Glycol Soluble [2][4]

Ethyl Acetate

Slightly Soluble

[6]

Aqueous Solvents

Insoluble / Limited / Slightly

Water 11311416l
Soluble [LIE3][4106][7]
Glycerol Insoluble [4]
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b094395?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/10-Undecenal
https://foodb.ca/compounds/FDB003139
https://www.benchchem.com/product/b094395?utm_src=pdf-body
https://www.solubilityofthings.com/undec-10-enal
https://www.guidechem.com/encyclopedia/10-undecenal-dic75585.html
https://www.solubilityofthings.com/undec-10-enal
https://www.guidechem.com/encyclopedia/10-undecenal-dic75585.html
https://www.solubilityofthings.com/undec-10-enal
https://www.lookchem.com/ProductWholeProperty_LCPL245432.htm
https://www.guidechem.com/encyclopedia/10-undecenal-dic75585.html
https://www.thegoodscentscompany.com/data/rw1000332.html
https://www.thegoodscentscompany.com/data/rw1000332.html
https://pubchem.ncbi.nlm.nih.gov/compound/10-Undecenal
https://www.thegoodscentscompany.com/data/rw1000332.html
https://www.thegoodscentscompany.com/data/rw1000332.html
https://pubchem.ncbi.nlm.nih.gov/compound/10-Undecenal
https://www.lookchem.com/ProductWholeProperty_LCPL245432.htm
https://www.solubilityofthings.com/undec-10-enal
https://www.guidechem.com/encyclopedia/10-undecenal-dic75585.html
https://pubchem.ncbi.nlm.nih.gov/compound/10-Undecenal
https://www.lookchem.com/ProductWholeProperty_LCPL245432.htm
https://www.chemicalbull.com/images/product/Specification-1759561687.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10-Undecenal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol for Solubility Determination

While specific published protocols for 10-undecenal are not readily available, a standard
method for determining the solubility of a liquid analyte like 10-undecenal in various solvents
can be adapted. The following is a generalized protocol based on the shake-flask method,
which is a common technique for solubility measurement.

Objective: To determine the concentration of 10-undecenal in a specific solvent at saturation.
Materials:

¢ 10-Undecenal (=95% purity)

» Selected solvents (e.g., ethanol, water, etc.) of analytical grade

e Analytical balance

e Thermostatically controlled shaker or water bath

e Centrifuge

e Volumetric flasks and pipettes

e Gas chromatograph with a flame ionization detector (GC-FID) or a UV-Vis
spectrophotometer

e Syringe filters (e.g., 0.45 um PTFE)
Procedure:
e Preparation of Supersaturated Solution:

o Add an excess amount of 10-undecenal to a known volume of the chosen solvent in a
sealed container (e.g., a screw-cap vial). The excess is necessary to ensure that
saturation is reached.

o Place the container in a thermostatically controlled shaker set to a constant temperature
(e.g., 25 °C).
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o Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached.

Phase Separation:

o After equilibration, allow the mixture to stand undisturbed at the constant temperature for
at least 24 hours to allow the undissolved 10-undecenal to separate.

o For mixtures where separation is slow, centrifugation can be used to accelerate the
process.

Sample Collection and Preparation:

o Carefully withdraw an aliquot of the clear, supernatant liquid (the saturated solution) using
a pipette or syringe. It is crucial to avoid disturbing the undissolved layer.

o Filter the aliquot using a syringe filter compatible with the solvent to remove any
suspended microdroplets.

o Accurately dilute the filtered aliquot with the same solvent to a concentration suitable for
the analytical method to be used.

Quantification:

o

Analyze the diluted sample using a pre-calibrated analytical instrument. GC-FID is often
suitable for volatile organic compounds like aldehydes.

o Prepare a series of standard solutions of 10-undecenal of known concentrations in the
solvent.

o Generate a calibration curve by plotting the instrument response versus the concentration
of the standard solutions.

o Determine the concentration of 10-undecenal in the diluted sample by comparing its
instrument response to the calibration curve.

Calculation of Solubility:
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o Calculate the concentration of the original saturated solution by multiplying the
concentration of the diluted sample by the dilution factor.

o The result is the solubility of 10-undecenal in that solvent at the specified temperature,
typically expressed in g/L or mg/mL.

Visualizing the Experimental Workflow

The following diagram illustrates the logical steps of the solubility determination protocol
described above.
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Caption: Workflow for experimental solubility determination.
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Conclusion

10-Undecenal demonstrates solubility characteristics typical of a medium-chain aldehyde, with
high solubility in various organic solvents and very limited solubility in water. While qualitative
data is widely available, precise quantitative measurements are sparse and would be beneficial
for specific formulation and process design applications. The provided experimental protocol
offers a robust framework for researchers to determine the solubility of 10-undecenal in
solvents of interest with high accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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